Cas no 1262004-02-3 ([1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)-)

• Product name: [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)-
• CAS No: 1262004-02-3
• MF: C₁₅H₁₃F₃O₂
• MW: 282.257735013962
• MDL: MFCD18316216
• CID: 2768782

[1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)-

• MDL： MFCD18316216
• Inchi： 1S/C15H13F3O2/c1-9-4-3-5-14(10(9)2)11-6-12(19)8-13(7-11)20-15(16,17)18/h3-8,19H,1-2H3
• InChI Key： GWEPOHUIQXTXPV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2C)=CC(OC(F)(F)F)=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)-

Comprehensive Analysis of [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)- (CAS No. 1262004-02-3)

The compound [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)- (CAS No. 1262004-02-3) is a specialized organic molecule with a unique structural framework. Its biphenyl core, substituted with hydroxyl, trifluoromethoxy, and dimethyl groups, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions like "What are the uses of biphenyl derivatives?" and "How does trifluoromethoxy enhance molecular activity?".

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability and bioavailability. The presence of the trifluoromethoxy group in this compound aligns with trends in drug design, where fluorine incorporation improves metabolic resistance and binding affinity. Researchers often search for "biphenyl derivatives in drug discovery" or "trifluoromethoxy group effects," highlighting the compound's potential in developing novel therapeutics.

The structural features of [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)- also make it valuable in material science. Its biphenyl backbone contributes to π-π stacking interactions, a property frequently explored in organic electronics and liquid crystal applications. Queries such as "biphenyl-based materials for OLEDs" reflect growing interest in this area. Additionally, the compound's hydroxyl group offers functionalization opportunities, enabling its use as a building block in synthetic chemistry.

Environmental and regulatory considerations are another hotspot. With increasing scrutiny on sustainable chemistry, scientists investigate "green synthesis of biphenyl compounds" and "biodegradability of fluorinated aromatics." While this compound is not classified as hazardous, its derivatives' ecological impact remains a topic of discussion. Analytical techniques like HPLC and NMR are commonly employed to characterize its purity and stability, addressing questions like "How to analyze biphenyl derivatives?"

In summary, [1,1'-Biphenyl]-3-ol, 2',3'-dimethyl-5-(trifluoromethoxy)- (CAS No. 1262004-02-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility spans pharmaceuticals, materials, and beyond, resonating with search trends like "applications of trifluoromethoxy biphenyls" and "biphenyl phenol derivatives." As research advances, this compound will likely remain a focal point for interdisciplinary exploration.